7-methoxy-N-(3-pyridinylmethyl)-2-furo[2,3-b]quinolinecarboxamide

• Molecular Formula: C19H15N3O3
• Molecular Weight: 333.3 g/mol
• IUPAC Name: 7-methoxy-N-(pyridin-3-ylmethyl)furo[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C19H15N3O3/c1-24-15-5-4-13-7-14-8-17(25-19(14)22-16(13)9-15)18(23)21-11-12-3-2-6-20-10-12/h2-10H,11H2,1H3,(H,21,23)
• InChI Key: OKUOVCIWUHICLI-UHFFFAOYSA-N
• SMILES: COC1=CC2=NC3=C(C=C2C=C1)C=C(O3)C(=O)NCC4=CN=CC=C4

Description

7-methoxy-N-(3-pyridinylmethyl)-2-furo[2,3-b]quinolinecarboxamide is an oxacycle, an organonitrogen heterocyclic compound and an organic heterotricyclic compound.

Scientific Research Applications

Antiproliferative Activity

One notable application of compounds related to 7-methoxy-N-(3-pyridinylmethyl)-2-furo[2,3-b]quinolinecarboxamide is in the field of antiproliferative activity against cancer cell lines. The synthesis and testing of related derivatives have shown significant activity, particularly against melanoma and breast cancer cell lines. These compounds, including those like 5-keto-tetrahydrothieno[2,3-b]quinolones, have shown GI50 values in the low nanomolar range, indicating their potential as effective anticancer agents (Hung et al., 2014).

ATM Kinase Inhibition

Another research application involves the discovery and optimization of 3-quinoline carboxamides as selective inhibitors of ataxia telangiectasia mutated (ATM) kinase. These compounds, including variants of the 7-methoxy-N-(3-pyridinylmethyl)-2-furo[2,3-b]quinolinecarboxamide structure, have been developed for their potent and highly selective inhibition properties, with promising implications for oral administration in therapeutic contexts (Degorce et al., 2016).

Synthesis and Chemical Transformation

The compound and its related derivatives are also significant in the field of chemical synthesis and transformation. Studies on heterocyclic quinones, including derivatives of furo[2,3-f]quinoline, highlight the synthetic versatility and potential applications of these compounds in creating new chemical entities (Mukhanova et al., 2004). Similarly, research into the efficient synthesis of related furo/thieno[2,3-b]quinoxalines showcases the chemical reactivity and potential utility in various fields including medicinal chemistry (Besharati-Seidani et al., 2016).

Potential in Photochemotherapy

A study into novel angular furo and thieno-quinolinones indicates the potential of these compounds, including derivatives of 7-methoxy-N-(3-pyridinylmethyl)-2-furo[2,3-b]quinolinecarboxamide, in photochemotherapy. These compounds have shown promise in increasing antiproliferative activity while decreasing toxic side effects, indicating potential applications in treatments using light-activated drugs (Fossa et al., 2002).